Cas no 10368-09-9 (3,4,5-Trimethoxy-benzoic Acid 2-Diethylamino-ethyl Ester)

• Product Name: 3,4,5-Trimethoxy-benzoic Acid 2-Diethylamino-ethyl Ester
• CAS No: 10368-09-9
• MF: C₁₆H₂₆ClNO₅
• MW: 347.834344387054
• CID: 3033630
• PubChem ID: 2911912
• Update Time: 2025-05-22

3,4,5-Trimethoxy-benzoic Acid 2-Diethylamino-ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-DIETHYLAMINOETHYL 3,4,5-TRIMETHOXYBENZOATE
• 10368-09-9
• 2-(diethylamino)ethyl 3,4,5-trimethoxybenzoate;hydrochloride
• 2-(diethylamino)ethyl 3,4,5-trimethoxybenzoate hydrochloride
• 3,4,5-Trimethoxy-Benzoic Acid 2-Diethylamino-Ethyl Ester Hydrochloride
• DS-013902
• C16H26ClNO5
• 4304-21-6
• NSC28516
• 2-diethylaminoethyl 3,4,5-trimethoxybenzoate Hydrochloride
• NSC-28516
• AKOS024323001
• 3,4,5-Trimethoxy-benzoic Acid 2-Diethylamino-ethyl Ester

• Inchi： 1S/C16H25NO5.ClH/c1-6-17(7-2)8-9-22-16(18)12-10-13(19-3)15(21-5)14(11-12)20-4;/h10-11H,6-9H2,1-5H3;1H
• InChI Key： SLNGWZYXXOJBKC-UHFFFAOYSA-N
• SMILES： Cl.O(C(C1C=C(C(=C(C=1)OC)OC)OC)=O)CCN(CC)CC

Computed Properties

• Exact Mass: 347.1499506g/mol
• Monoisotopic Mass: 347.1499506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 308
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.2Ų

Additional information on 3,4,5-Trimethoxy-benzoic Acid 2-Diethylamino-ethyl Ester

Research Briefing on 3,4,5-Trimethoxy-benzoic Acid 2-Diethylamino-ethyl Ester (CAS: 10368-09-9)

3,4,5-Trimethoxy-benzoic Acid 2-Diethylamino-ethyl Ester (CAS: 10368-09-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its trimethoxybenzoyl and diethylaminoethyl functional groups, has been the subject of recent investigations due to its potential pharmacological properties, including its role as a precursor or intermediate in the synthesis of bioactive molecules. The compound's unique structural features make it a valuable candidate for further exploration in drug development and therapeutic applications.

Recent studies have focused on the synthesis and characterization of 3,4,5-Trimethoxy-benzoic Acid 2-Diethylamino-ethyl Ester, with particular attention to its physicochemical properties and reactivity. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), have been employed to ensure the purity and stability of the compound. These studies have provided critical insights into the compound's behavior under various conditions, which is essential for its potential use in pharmaceutical formulations.

In addition to its synthetic applications, 3,4,5-Trimethoxy-benzoic Acid 2-Diethylamino-ethyl Ester has been investigated for its biological activity. Preliminary in vitro studies suggest that the compound may exhibit modulatory effects on certain enzymatic pathways, although the exact mechanisms remain under investigation. Researchers are particularly interested in its potential interactions with neurotransmitter systems, given the presence of the diethylaminoethyl moiety, which is a common feature in compounds with central nervous system (CNS) activity.

One of the most promising areas of research involves the use of 3,4,5-Trimethoxy-benzoic Acid 2-Diethylamino-ethyl Ester as a building block for the development of novel therapeutic agents. For example, recent work has explored its incorporation into larger molecular frameworks designed to target specific receptors or enzymes. These efforts are part of a broader trend in medicinal chemistry to leverage structurally diverse intermediates for the discovery of new drugs with improved efficacy and safety profiles.

Despite these advances, challenges remain in the optimization of 3,4,5-Trimethoxy-benzoic Acid 2-Diethylamino-ethyl Ester for clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the compound's therapeutic potential.

In conclusion, 3,4,5-Trimethoxy-benzoic Acid 2-Diethylamino-ethyl Ester (CAS: 10368-09-9) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Ongoing studies continue to uncover its potential applications, from synthetic intermediates to bioactive molecules. As research progresses, this compound may play a pivotal role in the development of new therapeutic strategies, underscoring the importance of continued investigation and innovation in this field.